Cas no 1805164-48-0 (5-(Aminomethyl)-2-bromo-3-chloro-6-(difluoromethyl)pyridine)

• Product Name: 5-(Aminomethyl)-2-bromo-3-chloro-6-(difluoromethyl)pyridine
• CAS No: 1805164-48-0
• MF: C₇H₆BrClF₂N₂
• MW: 271.489746570587
• CID: 4858976
• Update Time: 2025-10-29

5-(Aminomethyl)-2-bromo-3-chloro-6-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Aminomethyl)-2-bromo-3-chloro-6-(difluoromethyl)pyridine

• Inchi： 1S/C7H6BrClF2N2/c8-6-4(9)1-3(2-12)5(13-6)7(10)11/h1,7H,2,12H2
• InChI Key： BHDCYURDHUHGMW-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(CN)C(C(F)F)=N1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 173
• XLogP3: 2
• Topological Polar Surface Area: 38.9

Additional information on 5-(Aminomethyl)-2-bromo-3-chloro-6-(difluoromethyl)pyridine

Comprehensive Overview of 5-(Aminomethyl)-2-bromo-3-chloro-6-(difluoromethyl)pyridine (CAS No. 1805164-48-0)

5-(Aminomethyl)-2-bromo-3-chloro-6-(difluoromethyl)pyridine (CAS No. 1805164-48-0) is a highly specialized pyridine derivative that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound, characterized by its unique bromo, chloro, and difluoromethyl substituents, serves as a critical intermediate in the synthesis of advanced molecules. Its structural complexity and functional versatility make it a valuable asset for researchers exploring novel drug candidates and crop protection agents.

The growing demand for pyridine-based compounds in modern chemistry has propelled interest in 5-(Aminomethyl)-2-bromo-3-chloro-6-(difluoromethyl)pyridine. Recent trends in AI-driven drug discovery and sustainable agrochemicals have further highlighted its potential. Researchers frequently search for terms like "pyridine derivatives in medicinal chemistry", "halogenated pyridines applications", and "difluoromethyl group significance", reflecting the compound's relevance in cutting-edge scientific inquiries.

One of the most notable features of CAS No. 1805164-48-0 is its aminomethyl group, which provides a reactive site for further functionalization. This attribute is particularly valuable in structure-activity relationship (SAR) studies, where slight modifications can lead to significant changes in biological activity. The compound's bromo and chloro substituents also contribute to its stability and reactivity, making it a preferred choice for cross-coupling reactions and other synthetic transformations.

In the context of green chemistry, 5-(Aminomethyl)-2-bromo-3-chloro-6-(difluoromethyl)pyridine aligns with the industry's shift toward environmentally friendly synthesis. Its potential applications in biodegradable agrochemicals and low-toxicity pharmaceuticals are areas of active exploration. Searches for "sustainable halogenated compounds" and "eco-friendly pyridine derivatives" underscore the compound's alignment with contemporary environmental concerns.

From a technical perspective, the synthesis and handling of CAS No. 1805164-48-0 require specialized knowledge due to its multifunctional structure. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC purification are commonly employed to ensure its purity and quality. These methods are frequently discussed in forums and publications, with queries like "analytical characterization of halogenated pyridines" and "purification strategies for aminomethyl pyridines" being particularly prevalent.

The commercial availability of 5-(Aminomethyl)-2-bromo-3-chloro-6-(difluoromethyl)pyridine has also sparked interest in its scale-up production and cost-effective synthesis. Companies and researchers alike are exploring catalytic methods and flow chemistry to optimize its manufacturing process. This focus on efficiency resonates with broader industry trends, as evidenced by search terms like "large-scale pyridine derivative synthesis" and "catalysis in heterocyclic chemistry".

In summary, 5-(Aminomethyl)-2-bromo-3-chloro-6-(difluoromethyl)pyridine (CAS No. 1805164-48-0) represents a fascinating intersection of medicinal chemistry, agrochemical innovation, and sustainable science. Its unique properties and wide-ranging applications ensure its continued prominence in research and industrial applications. As the scientific community delves deeper into its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern chemistry.